Cas no 143999-85-3 (2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one)

2-(2-Methylphenoxy)-1-(piperazin-1-yl)ethan-1-one is a synthetic organic compound featuring a phenoxyethyl ketone backbone linked to a piperazine moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the piperazine group enhances binding affinity to biological targets, while the methylphenoxy substituent contributes to lipophilicity, influencing pharmacokinetic properties. The compound’s well-defined reactivity profile allows for selective modifications, making it valuable in medicinal chemistry for developing receptor modulators or enzyme inhibitors. Its stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial processes.
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one structure
143999-85-3 structure
Product Name:2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
CAS No:143999-85-3
MF:C13H18N2O2
MW:234.294223308563
CID:3747473
PubChem ID:2760451
Update Time:2025-05-20

2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(2-methylphenoxy)acetyl]-
    • 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
    • Ethanone, 2-(2-methylphenoxy)-1-(1-piperazinyl)-
    • 143999-85-3
    • TFA99985
    • AKOS000170303
    • CS-0259405
    • 2-(2-methylphenoxy)-1-piperazin-1-ylethanone
    • G25352
    • Z316171430
    • EN300-73222
    • Inchi: 1S/C13H18N2O2/c1-11-4-2-3-5-12(11)17-10-13(16)15-8-6-14-7-9-15/h2-5,14H,6-10H2,1H3
    • InChI Key: WMWXCDQYAOXPGE-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCNCC1)COC1=CC=CC=C1C

Computed Properties

  • Exact Mass: 234.136827821Da
  • Monoisotopic Mass: 234.136827821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 416.0±45.0 °C at 760 mmHg
  • Flash Point: 205.4±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Security Information

2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M355655-25mg
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3
25mg
$ 50.00 2022-06-03
TRC
M355655-50mg
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3
50mg
$ 95.00 2022-06-03
TRC
M355655-250mg
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3
250mg
$ 320.00 2022-06-03
Enamine
EN300-73222-0.05g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
0.05g
$66.0 2025-03-21
Enamine
EN300-73222-0.1g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
0.1g
$98.0 2025-03-21
Enamine
EN300-73222-0.25g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
0.25g
$142.0 2025-03-21
Enamine
EN300-73222-0.5g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
0.5g
$271.0 2025-03-21
Enamine
EN300-73222-1.0g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
1.0g
$371.0 2025-03-21
Enamine
EN300-73222-2.5g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
2.5g
$726.0 2025-03-21
Enamine
EN300-73222-5.0g
2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one
143999-85-3 95.0%
5.0g
$1075.0 2025-03-21

Additional information on 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one

Recent Advances in the Study of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3)

The compound 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3) has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological applications. This molecule, characterized by its unique structural features, has been explored for its interactions with various biological targets, particularly in the central nervous system (CNS). Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic uses, making it a subject of considerable interest in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one, highlighting improvements in yield and purity through novel catalytic methods. The research emphasized the compound's role as a precursor in the development of serotonin receptor modulators, which are critical in treating psychiatric disorders such as depression and anxiety. The study also reported preliminary in vitro data showing high affinity for 5-HT1A receptors, suggesting its potential as a lead compound for further optimization.

In addition to its CNS applications, recent investigations have explored the antimicrobial properties of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's piperazine moiety enhances membrane penetration, contributing to its bactericidal effects. These findings open new avenues for developing antibiotics targeting resistant bacterial strains.

Pharmacokinetic studies of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one have also advanced, with a 2023 European Journal of Pharmaceutical Sciences publication reporting its metabolic stability and bioavailability in rodent models. The compound exhibited favorable absorption and distribution profiles, with minimal hepatic clearance, suggesting suitability for oral administration. However, researchers noted the need for further toxicological assessments to ensure safety in clinical applications.

Ongoing research is exploring the compound's potential in oncology. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that derivatives of 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one exhibit inhibitory effects on specific kinase pathways involved in cancer cell proliferation. These findings, though early-stage, highlight the versatility of this chemical scaffold in addressing diverse therapeutic challenges.

In conclusion, 2-(2-methylphenoxy)-1-(piperazin-1-yl)ethan-1-one (CAS: 143999-85-3) represents a promising multifunctional compound with applications ranging from CNS disorders to infectious diseases and cancer. Continued research into its structure-activity relationships and mechanism of action will be crucial for translating these discoveries into clinical benefits. The compound's adaptability and demonstrated bioactivity underscore its value as a focus area in contemporary medicinal chemistry research.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.